Cas no 2229238-18-8 (2-1-(5-bromothiophen-3-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(5-bromothiophen-3-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229238-18-8
• MF: C₉H₉BrO₃S
• MW: 277.134960889816
• CID: 6508784
• PubChem ID: 165649321
• Update Time: 2025-08-02

2-1-(5-bromothiophen-3-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromothiophen-3-yl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(5-bromothiophen-3-yl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1918479
• 2229238-18-8

• Inchi： 1S/C9H9BrO3S/c10-6-3-5(4-14-6)9(1-2-9)7(11)8(12)13/h3-4,7,11H,1-2H2,(H,12,13)
• InChI Key： COKKNQQNYUENFV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 275.94558g/mol
• Monoisotopic Mass: 275.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-1-(5-bromothiophen-3-yl)cyclopropyl-2-hydroxyacetic acid

2-(1-(5-Bromothiophen-3-yl)cyclopropyl)-2-hydroxyacetic Acid: A Comprehensive Overview

The compound with CAS No. 2229238-18-8, commonly referred to as 2-(1-(5-bromothiophen-3-yl)cyclopropyl)-2-hydroxyacetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 2-(1-(5-bromothiophen-3-yl)cyclopropyl)-2-hydroxyacetic acid is characterized by a cyclopropane ring fused with a thiophene moiety, which introduces unique electronic and steric properties. The presence of a bromine atom at the 5-position of the thiophene ring further enhances its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific biological pathways.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently explored the use of transition metal catalysts to improve the efficiency and yield of the synthesis process. For instance, the application of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the formation of the cyclopropane-thiophene hybrid structure.

Biological Activity and Applications

One of the most promising aspects of 2-(1-(5-bromothiophen-3-yl)cyclopropyl)-2-hydroxyacetic acid is its demonstrated biological activity in preclinical studies. Recent research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications. Additionally, its ability to modulate key cellular pathways has been explored in the context of neurodegenerative diseases and cancer.

Recent Research Developments

In 2023, a groundbreaking study published in the Journal of Medicinal Chemistry revealed that this compound can effectively inhibit certain enzymes associated with Alzheimer's disease. The study utilized advanced computational modeling techniques to predict its binding affinity and selectivity, providing valuable insights into its mechanism of action. Furthermore, ongoing clinical trials are investigating its safety and efficacy in treating chronic inflammatory conditions.

Conclusion

The compound 2-(1-(5-bromothiophen-3-yl)cyclopropyl)-2-hydroxyacetic acid (CAS No. 2229238-18-8) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound is expected to contribute significantly to the development of novel drugs and materials.